Cas no 6476-32-0 (2-Phenoxybenzonitrile)

• Product Name: 2-Phenoxybenzonitrile
• CAS No: 6476-32-0
• Molecular Formula: C₁₃H₉NO
• Molecular Weight: 195.2167
• MDL: MFCD08271960
• CID: 500617
• PubChem ID: 12548616

2-Phenoxybenzonitrile Properties

Names and Identifiers

• 2-Phenoxybenzonitrile
• Benzonitrile,2-phenoxy-
• phenoxybenzonitrile
• Benzonitrile, 2-phenoxy-
• 2-phenoxy-benzonitrile
• 2-phenoxybenzenecarbonitrile
• BNVCOVNARIQBEO-UHFFFAOYSA-N
• 5100AH
• AR3632
• SBB091876
• TRA0002425
• SY013637
• AB0061491
• AKOS000262319
• MFCD08271960
• CS-0137258
• A867832
• AS-45651
• DTXSID60502171
• 6476-32-0
• EN300-7400456
• AC-23573
• SCHEMBL1162713
• FT-0755757

• MDL： MFCD08271960
• InChIKey： BNVCOVNARIQBEO-UHFFFAOYSA-N
• Inchi： 1S/C13H9NO/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h1-9H
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C([H])=C1C#N

Computed Properties

• Exact Mass: 195.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 195.068413911g/mol
• Heavy Atom Count: 15
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 33

Experimental Properties

• LogP: 3.35058
• PSA: 33.02000
• Refractive Index: 1.61
• Boiling Point: 188 °C
• Flash Point: 132.642℃
• Color/Form: White to Yellow Sticky Oil to Solid
• Density: 1.172

2-Phenoxybenzonitrile Security Information

• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature
• Signal Word：Warning

2-Phenoxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides